Acorafloxacin
Acorafloxacin
Acorafloxacin, also known as JNJ-Q2 and JNJ-32729463-AAA, is an antibacterial drug agent.
Brand Name:
Vulcanchem
CAS No.:
878592-87-1
VCID:
VC0001811
InChI:
InChI=1S/C21H23F2N3O4/c1-30-20-17-13(19(27)14(21(28)29)10-26(17)12-4-5-12)7-15(22)18(20)25-6-2-3-11(9-25)16(23)8-24/h7,10,12H,2-6,8-9,24H2,1H3,(H,28,29)/b16-11+
SMILES:
COC1=C2C(=CC(=C1N3CCCC(=C(CN)F)C3)F)C(=O)C(=CN2C4CC4)C(=O)O
Molecular Formula:
C21H23F2N3O4
Molecular Weight:
419.4 g/mol
Acorafloxacin
CAS No.: 878592-87-1
Inhibitors
VCID: VC0001811
Molecular Formula: C21H23F2N3O4
Molecular Weight: 419.4 g/mol
CAS No. | 878592-87-1 |
---|---|
Product Name | Acorafloxacin |
Molecular Formula | C21H23F2N3O4 |
Molecular Weight | 419.4 g/mol |
IUPAC Name | 7-[(3E)-3-(2-amino-1-fluoroethylidene)piperidin-1-yl]-1-cyclopropyl-6-fluoro-8-methoxy-4-oxoquinoline-3-carboxylic acid |
Standard InChI | InChI=1S/C21H23F2N3O4/c1-30-20-17-13(19(27)14(21(28)29)10-26(17)12-4-5-12)7-15(22)18(20)25-6-2-3-11(9-25)16(23)8-24/h7,10,12H,2-6,8-9,24H2,1H3,(H,28,29)/b16-11+ |
Standard InChIKey | VMKVDAAFMQKZJS-LFIBNONCSA-N |
Isomeric SMILES | COC1=C2C(=CC(=C1N3CCC/C(=C(/CN)\F)/C3)F)C(=O)C(=CN2C4CC4)C(=O)O |
SMILES | COC1=C2C(=CC(=C1N3CCCC(=C(CN)F)C3)F)C(=O)C(=CN2C4CC4)C(=O)O |
Canonical SMILES | COC1=C2C(=CC(=C1N3CCCC(=C(CN)F)C3)F)C(=O)C(=CN2C4CC4)C(=O)O |
Appearance | Solid powder |
Description | Acorafloxacin, also known as JNJ-Q2 and JNJ-32729463-AAA, is an antibacterial drug agent. |
Synonyms | JNJ-32729463; JNJ 32729463; JNJ32729463; JNJ-32729463-AAA; JNJ32729463-AAA; JNJ 32729463-AAA; JNJ-Q2; Acorafloxacin;(E)-7-(3-(2-amino-1-fluoroethylidene)piperidin-1-yl)-1-cyclopropyl-6-fluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
PubChem Compound | 11546234 |
Last Modified | Nov 11 2021 |
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